1-cyclopentanecarbonyl-4-[3-(4-methylphenyl)-3H-[1,2,3]triazolo[4,5-d]pyrimidin-7-yl]piperazine

• IUPAC Name: cyclopentyl-[4-[3-(4-methylphenyl)triazolo[4,5-d]pyrimidin-7-yl]piperazin-1-yl]methanone
• InChI: InChI=1S/C21H25N7O/c1-15-6-8-17(9-7-15)28-20-18(24-25-28)19(22-14-23-20)26-10-12-27(13-11-26)21(29)16-4-2-3-5-16/h6-9,14,16H,2-5,10-13H2,1H3
• InChI Key: ZRTUZXGTROZCPZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)N2C3=C(C(=NC=N3)N4CCN(CC4)C(=O)C5CCCC5)N=N2
• Molecular Formula: C21H25N7O
• Molecular Weight: 391.5 g/mol

Description

This compound is a derivative of pyrimidine and triazole. Pyrimidine is a vital heterocyclic moiety that plays a crucial role in various biological procedures and in cancer pathogenesis. Triazoles are five-membered heterocycles with three nitrogen atoms and two carbon atoms. There exist two tautomeric forms of triazole, i.e., 1,2,3-triazole and 1,2,4-triazole, depending on the position of the nitrogen atoms in the rings.

Synthesis Analysis

The synthesis of such compounds often involves the use of hydrazonoyl halides as reagents for the synthesis of heterocyclic compounds. 1,3,4-Thiadiazoles are among the most common heterocyclic pharmacophores. Synthetic versatility of pyrimidine allows generation of structurally diverse derivatives.

Molecular Structure Analysis

The molecular structure of this compound includes a pyrimidine ring, which is an electron-rich nitrogen-containing heterocycle. It also contains a triazole ring, which is a five-membered heterocycle with three nitrogen atoms and two carbon atoms.

Chemical Reactions Analysis

The chemical reactions involving this compound could be diverse due to the presence of pyrimidine and triazole moieties. Pyrimidine derivatives have been designed and developed for their anticancer activity in the last few years.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its pyrimidine and triazole moieties. These moieties are part of naturally occurring substances such as nucleotides, nucleic acids, vitamins, coenzymes, purines, pterins, and uric acids.

Mechanism of Action

The mechanism of action of this compound could be related to its resemblance in structure with the nucleotide base pair of DNA and RNA, making it a valuable compound in the treatment of cancer.

Future Directions

The future directions in the research of this compound could involve the development of more potent and efficacious anticancer drugs with pyrimidine scaffold. The search for diverse and novel structural frameworks may pave the way to develop new effective anticancer drugs.